Ferric oxide, yellow

• CAS: 51274-00-1
• Synonyms: C.I.Pigmentyellow42; Transparentironoxideyellow; RAW UMBER; ROUGE; SIENNA BURNT; SIENNA; NR RED IRON OXIDE; YELLOW FERRIC OXIDE
• Molecular Formula: FeH3O3
• Molecular Weight: 106.87 g/mol
• SMILES: O.[OH-].[O-2].[Fe+3]
• InChI: InChI=1S/Fe.2H2O.O/h;2*1H2;/q+3;;;-2/p-1
• InChIKey: LDHBWEYLDHLIBQ-UHFFFAOYSA-M

Standard yellow iron oxide undergoes an irreversible color shift above 220°C, limiting high-temperature applications and catalytic consistency. Our α-FeOOH (goethite) is specified to overcome these thermal and performance boundaries. - Thermal Stability: Hydrothermally treated grades remain stable above 260°C, preventing the yellow-to-red (α-Fe₂O₃) transformation during high-heat processing. - Catalytic Superiority: For wastewater treatment, α-FeOOH demonstrates a 12.6 percentage point advantage in hexachloroethane reductive degradation over hematite. - Morphological Control: Transparent grades with a BET surface area >60 m²/g ensure optimal UV attenuation for automotive and cosmetic applications.

Yellow Iron Oxide (CAS 51274-00-1) Procurement Guide: Pigment Yellow 42 Specifications and Inorganic Colorant Selection

Ferric oxide, yellow (CAS 51274-00-1), also designated as Pigment Yellow 42 (C.I. 77492) and chemically identified as iron(III) oxide-hydroxide (α-FeOOH, goethite), is a synthetic inorganic pigment and functional material [1]. It exhibits an acicular (needle-like) crystal morphology and a density of approximately 5.24 g/cm³ [2]. The compound is characterized by high lightfastness, excellent weather resistance, and chemical stability against weak acids and alkalis [3]. Its colorimetric and functional performance is highly dependent on particle size distribution, specific surface area, and crystal morphology—parameters that vary substantially across different commercial grades and synthetic routes [4].

• [1] PubChem. Compound Summary: Ferric oxide, yellow (CAS 51274-00-1). National Center for Biotechnology Information. View Source
• [2] ChemWhat. Pigment Yellow 42 CAS#: 51274-00-1. Physical and Chemical Properties Database. View Source
• [3] ChemicalBook. 51274-00-1 (Pigment Yellow 42) Product Information. View Source
• [4] Ataman Chemical. Yellow Iron Oxide Technical Datasheet. CAS 51274-00-1. View Source

Why Yellow Iron Oxide (CAS 51274-00-1) Cannot Be Substituted with Red Iron Oxide (Hematite) or Black Iron Oxide (Magnetite) Without Performance Loss

Yellow iron oxide (α-FeOOH, goethite) differs fundamentally from red iron oxide (α-Fe₂O₃, hematite) and black iron oxide (Fe₃O₄, magnetite) in crystal structure, surface chemistry, thermal behavior, and functional performance. As an iron oxyhydroxide rather than an anhydrous oxide, α-FeOOH undergoes an irreversible topotactic dehydration transformation to α-Fe₂O₃ upon heating, with color shift from yellow to red occurring at temperatures as low as 220–260°C [1]. This thermal instability is both a limitation and a functional signature that distinguishes it from the thermally robust hematite (stable to >1000°C) [2]. In heterogeneous Fenton-like catalysis, the catalytic activity order for pollutant degradation follows goethite > magnetite > hydrated iron(III) oxide > hematite, demonstrating that in-class compounds exhibit substantially different reactivity profiles . Furthermore, the magnetic properties differ markedly: goethite is antiferromagnetic with high coercivity, whereas magnetite is ferrimagnetic [3]. These physicochemical divergences preclude direct interchangeability in applications where colorimetric consistency, catalytic selectivity, or thermal processing parameters are critical to product performance.

• [1] K. Kondo, H. Naono. Improvement of Properties of Yellow Iron Oxide by Hydrothermal Treatment. Nippon Kagaku Kaishi, 1978(5): 654-658. View Source
• [2] Chen J et al. Study on large-scale preparation and electrochemical properties of high thermal stabilized α-Fe₂O₃. Wujiyan Gongye, 2022. View Source
• [3] Roberts AP et al. Characterization of hematite, goethite, greigite, and pyrrhotite using first-order reversal curve diagrams. Journal of Geophysical Research: Solid Earth, 2024. View Source

Quantitative Comparative Evidence for Yellow Iron Oxide (CAS 51274-00-1) Differentiation in Catalytic, Thermal, and Morphological Performance

Superior Catalytic Activity of Goethite (Yellow Iron Oxide) Over Hematite in Heterogeneous Fenton-Like Degradation of PCB28

In a direct head-to-head comparison of four iron oxides catalyzing Fenton-like reactions for 2,4,4′-trichlorobiphenyl (PCB28) degradation, goethite (α-FeOOH, yellow iron oxide) exhibited the highest catalytic activity among all tested iron oxides. The catalytic performance followed the order: goethite > magnetite > hydrated iron(III) oxide > hematite . Additionally, in hexachloroethane (HCE) reductive degradation, goethite achieved 58.7% degradation, compared to 76.8% for magnetite, 46.1% for hematite, and 37.6% for hydrated iron(III) oxide . Mechanistically, goethite's surface lattice iron was primarily responsible for activating H₂O₂ to form reactive species (•OH and HO₂•), whereas hematite and hydrated iron(III) oxide relied on solution-phase chain reactions propagated by dissolved Fe .

Evidence Dimension	PCB28 degradation catalytic activity ranking and HCE reductive degradation efficiency
Target Compound Data	Goethite (α-FeOOH): Rank 1 (highest activity); HCE degradation: 58.7%
Comparator Or Baseline	Hematite (α-Fe₂O₃): Rank 4 (lowest activity); HCE degradation: 46.1%; Magnetite (Fe₃O₄): Rank 2; HCE degradation: 76.8%; Hydrated iron(III) oxide: Rank 3; HCE degradation: 37.6%
Quantified Difference	Goethite shows 12.6 percentage points higher HCE degradation than hematite; goethite ranks first in PCB28 degradation activity, hematite ranks fourth (last)
Conditions	Heterogeneous Fenton-like system with H₂O₂; aqueous phase pollutant degradation assay

Why This Matters

This quantifies goethite's distinct surface-mediated catalytic mechanism, which enables superior pollutant degradation relative to hematite and informs catalyst selection in advanced oxidation process design.

Improved Thermal Stability of Hydrothermally Treated Yellow Iron Oxide: Decomposition Temperature Elevation from 220-250°C to Above 260°C

In a direct comparative study of untreated versus hydrothermally treated α-FeOOH, thermal decomposition behavior was quantified via differential thermal analysis (DTA). Untreated α-FeOOH decomposed to α-Fe₂O₃ at 220–250°C with a two-step process. In contrast, the hydrothermally treated α-FeOOH (autoclaved in 1 N NaOH at 200°C for 5 hours) decomposed at temperatures above 260°C [1]. The hydrothermal treatment also reduced specific surface area to approximately one-third of its initial value, sharpened X-ray diffraction peaks (indicating improved crystallinity), and transformed needle-like particles into more homogeneous rod-like particles with narrowed size distribution [2].

Evidence Dimension	Thermal decomposition temperature (onset of α-FeOOH → α-Fe₂O₃ transformation)
Target Compound Data	Hydrothermally treated α-FeOOH: >260°C
Comparator Or Baseline	Untreated α-FeOOH: 220–250°C (two-step process)
Quantified Difference	Minimum increase of 10°C in decomposition onset temperature; elimination of two-step decomposition pattern
Conditions	DTA analysis; hydrothermal treatment: 1 N NaOH, 200°C, 5 hr autoclave

Why This Matters

This demonstrates that post-synthetic hydrothermal treatment can measurably elevate the thermal processing window for yellow iron oxide, enabling its use in applications requiring higher temperature exposure before color shift occurs.

• [1] Kondo K, Naono H. Improvement of Properties of Yellow Iron Oxide by Hydrothermal Treatment. Nippon Kagaku Kaishi, 1978(5): 654-658. View Source
• [2] Kondo K, Naono H. Improvement of Properties of Yellow Iron Oxide by Hydrothermal Treatment. Nippon Kagaku Kaishi, 1978(5): 654-658. View Source

Specific Surface Area Differentiation Across Yellow Iron Oxide Grades: Opaque (5-20 m²/g) Versus Transparent (30-150 m²/g)

Yellow iron oxide exhibits substantial variation in specific surface area depending on synthetic route and intended application grade. Opaque pigment grades typically range from 5–20 m²/g with particle sizes of 0.1–0.5 µm, whereas transparent grades range from 30–80 m²/g with particle sizes of 0.05–0.1 µm [1]. Commercial product data corroborate this range: FERROXIDE® YELLOW 52 (opaque grade) has an average particle size of 0.05 µm and specific surface area of 14 m²/g ; nano-grade yellow iron oxide (SS-F618) has a primary particle size of 30–50 nm (TEM) and specific surface area of 60–90 m²/g ; and easy-to-disperse transparent iron oxide yellow TD305 reaches 105–150 m²/g with acicular needle lengths up to 43 nm and widths up to 9 nm .

Evidence Dimension	Specific surface area (BET) and corresponding particle size range
Target Compound Data	Opaque grade: 5–20 m²/g, 0.1–0.5 µm; Transparent grade: 30–80 m²/g, 0.05–0.1 µm; Nano-grade: 60–90 m²/g, 30–50 nm; High-performance transparent: 105–150 m²/g, acicular 43×9 nm
Comparator Or Baseline	Within-class grade comparison; no single baseline due to grade-dependent variation
Quantified Difference	Specific surface area spans from 5 m²/g (opaque) to 150 m²/g (high-performance transparent)—a 30-fold variation within the same CAS number
Conditions	BET nitrogen adsorption method; particle size by TEM or laser diffraction

Why This Matters

This quantifies the extreme within-compound variability in surface area and particle morphology, which directly determines dispersibility, color strength, transparency, and UV absorption performance—making grade selection critical for application-specific procurement.

• [1] Ataman Chemical. Yellow Iron Oxide Technical Datasheet. CAS 51274-00-1. View Source

Magnetic Property Differentiation: Goethite Exhibits Substantially Higher Coercivity Than Hematite

First-order reversal curve (FORC) diagram analysis of iron oxide minerals revealed that goethite has much higher coercivity than hematite across all measured samples. Both hematite and goethite have low spontaneous magnetizations and negligible magnetic interactions, distinguishing them from strongly magnetic phases such as magnetite and greigite. However, the coercivity contrast between goethite and hematite is significant [1]. Goethite is antiferromagnetic with a Néel temperature of approximately 400°C, whereas hematite is weakly ferromagnetic (canted antiferromagnetic) with a Morin transition at approximately 260 K [2].

Evidence Dimension	Magnetic coercivity and spontaneous magnetization
Target Compound Data	Goethite (α-FeOOH): Antiferromagnetic, high coercivity, low spontaneous magnetization, negligible magnetic interactions
Comparator Or Baseline	Hematite (α-Fe₂O₃): Weakly ferromagnetic (canted antiferromagnetic), lower coercivity than goethite, low spontaneous magnetization; Magnetite (Fe₃O₄): Ferrimagnetic, high spontaneous magnetization, strong magnetic interactions
Quantified Difference	Goethite exhibits 'much higher coercivity than hematite for all measured samples' [1]; both have low spontaneous magnetization compared to magnetite
Conditions	First-order reversal curve (FORC) diagram analysis at room temperature

Why This Matters

The coercivity difference between goethite and hematite is relevant for magnetic separation applications, environmental magnetic studies, and quality control in industries where magnetic behavior affects processing or final product performance.

• [1] Roberts AP, Heslop D, Zhao X, Pike CR, Jiang Z, Paterson GA. Characterization of hematite (α-Fe₂O₃), goethite (α-FeOOH), greigite (Fe₃S₄), and pyrrhotite (Fe₇S₈) using first-order reversal curve diagrams. Journal of Geophysical Research: Solid Earth, 2024. View Source
• [2] Cornell RM, Schwertmann U. The Iron Oxides: Structure, Properties, Reactions, Occurrences and Uses. Wiley-VCH, 2003. Table 2. Magnetic properties of iron oxides. View Source

Particle Size-Dependent Color Shift: Yellow Iron Oxide Transitions from Yellowish Red to Black with Increasing Particle Size

Morphological studies on ferric oxide powders revealed that the apparent color of α-Fe₂O₃ and related iron oxides is dependent upon the size and shape of unit particles and their aggregates. The powders change in color from yellowish red or dark red to black as the size of unit particles or their aggregates increases [1]. This particle size-color correlation is also observed in α-FeOOH-based pigments, where color ranges from lemon yellow to reddish-yellow depending on particle size, shape, and degree of hydration [2]. Large-size flake α-Fe₂O₃ synthesized via hydrothermal methods deepens in color with increasing particle size, and nanoscale particles exhibit distinct band gap and electrochemical behavior relative to micron-scale counterparts [3].

Evidence Dimension	Apparent color as a function of particle/aggregate size
Target Compound Data	Iron oxide powders: yellowish red to dark red at smaller sizes; black at larger aggregate sizes
Comparator Or Baseline	Within-class size-dependent comparison; color shifts from lemon yellow → reddish-yellow → yellowish red → dark red → black with increasing size
Quantified Difference	Qualitative color progression quantified by visible spectroscopy; band gap increases with decreasing particle size for nanoscale α-Fe₂O₃
Conditions	Morphological studies via electron microscopy; visible spectroscopy for color quantification

Why This Matters

This establishes that particle size is a critical procurement parameter for yellow iron oxide, as the same chemical composition can yield markedly different coloristic outcomes depending on morphological characteristics, impacting paint, coating, and cosmetic formulation consistency.

• [1] Hashimoto H, Kiyohara M, Isobe T, Hara M. On the Effects of Particle Size and Shape on the Colour of Ferric Oxide Powders. Journal of the Ceramic Society of Japan, 2009, 117(1365): 630-634. View Source
• [2] Ataman Chemical. Yellow Iron Oxide Technical Datasheet. CAS 51274-00-1. View Source
• [3] Chen J et al. Study on large-scale preparation and electrochemical properties of high thermal stabilized α-Fe₂O₃. Wujiyan Gongye, 2022. View Source

High-Value Application Scenarios for Yellow Iron Oxide (CAS 51274-00-1) Based on Quantitative Differentiation Evidence

Heterogeneous Fenton-Like Catalyst for Persistent Organic Pollutant Degradation

For wastewater treatment applications requiring degradation of polychlorinated biphenyls (PCBs) or similar persistent organic pollutants, yellow iron oxide (α-FeOOH) should be prioritized over hematite or hydrated iron(III) oxide as the catalytic phase. Direct comparative evidence demonstrates that goethite ranks first in PCB28 degradation activity among four tested iron oxides (goethite > magnetite > hydrated iron(III) oxide > hematite) and achieves 58.7% hexachloroethane reductive degradation versus only 46.1% for hematite—a 12.6 percentage point advantage [1]. The surface-mediated catalytic mechanism of goethite, wherein surface lattice iron directly activates H₂O₂ to form reactive species, provides a distinct advantage over the solution-phase chain reaction mechanisms characteristic of hematite [2]. Procurement specification should require α-FeOOH phase confirmation via XRD and surface area in the 14–90 m²/g range depending on required activity [3].

High-Temperature Pigment Applications Requiring Enhanced Thermal Stability

When yellow iron oxide must withstand thermal processing conditions above 220°C without undergoing the characteristic yellow-to-red color shift (α-FeOOH → α-Fe₂O₃ dehydration), procurement should specify hydrothermally treated grades. Comparative thermal analysis shows untreated α-FeOOH decomposes at 220–250°C, whereas hydrothermally treated material (autoclaved in alkaline conditions) remains stable above 260°C [1]. This minimum 10°C elevation in decomposition onset temperature expands the processing window for applications such as powder coatings requiring curing at 200–230°C, plastic extrusion at 230–250°C, and certain high-temperature coating formulations. Additionally, hydrothermally treated material exhibits improved crystallinity, more homogeneous rod-like particle morphology, and enhanced grinding resistance [2]. Specification should request DTA/TGA documentation confirming decomposition onset temperature.

Transparent Coatings and Metallic Finishes Requiring High Color Strength and UV Absorption

For automotive metallic finishes, wood stains, and high-end printing inks requiring transparency combined with UV protection, transparent yellow iron oxide grades with specific surface area >30 m²/g and acicular particle morphology are indicated over standard opaque grades. Transparent grades exhibit specific surface areas of 30–150 m²/g compared to only 5–20 m²/g for opaque grades—a 6-fold to 30-fold difference [1]. This higher surface area correlates with enhanced UV absorption, improved transparency, and greater color strength in thin-film applications [2]. Patent literature confirms that yellow transparent iron oxide pigments are preferred for automotive metallic finishes due to their crystalline structure and fine crystallite size, though they historically suffer from lower tinting strength relative to organic pigments—a limitation addressed by fluoride-modified formulations [3]. Procurement should specify acicular morphology (needle length <100 nm) and BET surface area ≥60 m²/g for maximum transparency and UV attenuation.

Cosmetic and Personal Care Colorants with FDA Compliance Requirements

For cosmetic formulations including eye-area products, yellow iron oxide (CAS 51274-00-1, C.I. 77492) provides a regulatory pathway that many alternative yellow colorants do not. This compound is FDA-approved as a color additive exempt from batch certification and is permitted for use in cosmetics generally, including those applied to the eye area, in amounts consistent with good manufacturing practice [1]. Unlike certain organic yellow pigments that may have restricted cosmetic applications or synthetic azo-yellows that face environmental scrutiny, iron oxide yellow offers a broadly permitted inorganic alternative with excellent safety profile [2]. The European designation E 172 further supports global regulatory acceptance [3]. Procurement for cosmetic applications should specify cosmetic-grade purity (≥99% as Fe₂O₃ equivalent), heavy metal limits (Pb <10 ppm, As <3 ppm, Hg <1 ppm), and microbiological compliance per USP/EP monograph requirements.

• [1] MakingCosmetics Inc. Iron Oxide Yellow 204 Product Information. CAS 51274-00-1. View Source
• [2] Kremer Pigmente. Translucent Yellow Iron Oxide Pigments Technical Information. C.I. 77492, CAS 51274-00-1. View Source
• [3] IndiaMART. High Purity Yellow Iron Oxide Manufacturer Product Information. EC Status: E 172, FDA Status: Permitted for Drugs & Cosmetics. View Source